2-(6-chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide

• Molecular Formula: C17H12Cl2N2O2
• Molecular Weight: 347.2 g/mol
• SMILES: C1=CC(=CC(=C1)Cl)NC(=O)CN2C=CC(=O)C3=C2C=CC(=C3)Cl
• InChI: InChI=1S/C17H12Cl2N2O2/c18-11-2-1-3-13(8-11)20-17(23)10-21-7-6-16(22)14-9-12(19)4-5-15(14)21/h1-9H,10H2,(H,20,23)
• InChIKey: ZSNZOOWNTBONCI-UHFFFAOYSA-N

2-(6-Chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide: Identity and Compound Class

2-(6-Chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide (CAS 1087638-21-8) is a synthetic small molecule belonging to the 4-oxoquinolin-1-yl acetamide class, with the molecular formula C17H12Cl2N2O2 and a molecular weight of 347.2 g/mol . The compound features a 6-chloro-substituted quinolin-4(1H)-one core linked via an N1-acetamide bridge to a 3-chlorophenyl ring, yielding a dichlorinated architecture with a calculated partition coefficient (logP) of 3.87 and a polar surface area of 72.68 Ų . This compound is catalogued in commercial screening libraries as a research-grade chemical tool, and its structural scaffold places it at the intersection of multiple pharmacological chemotypes, including ion channel modulators and monoamine oxidase inhibitors, based on class-level evidence from related 4-oxoquinoline derivatives [1][2].

4-Oxoquinolin-1-yl acetamide research tool for screening libraries

May support MAO pathway studies and target-ID campaigns (class-level)

CNS drug-likeness profile compatible with blood-brain barrier permeability research

• [1] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. European Journal of Medicinal Chemistry. 2021;213:113183. doi:10.1016/j.ejmech.2021.113183. PMID: 33493825. View Source
• [2] Inagaki J, et al. Potential of a Novel Chemical Compound Targeting Matrix Metalloprotease-13 for Early Osteoarthritis: An In Vitro Study. International Journal of Molecular Sciences. 2022;23(5):2681. PMID: 35269821. View Source

2-(6-Chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide: In-Class Substitution Risk

The 4-oxoquinolin-1-yl acetamide scaffold is highly sensitive to both core heterocycle identity and peripheral substitution pattern, making generic interchange among structurally similar analogs unreliable. The quinolin-4-one core of the target compound differs fundamentally from the quinazolin-4-one core found in the nearest commercial analog, 2-(6-chloro-4-oxoquinazolin-3(4H)-yl)-N-(3-chlorophenyl)acetamide (CAS 618443-40-6), resulting in distinct hydrogen-bonding geometry, tautomeric equilibrium, and pharmacological recognition . Within the 4-oxoquinoline class, the position and nature of halogen substitution dramatically modulate biological activity: the 6-chloro substituent on the quinolinone ring influences electron distribution and target binding, as demonstrated by MAO-B inhibitory potency varying over 1000-fold between differently substituted 4-oxoquinoline carboxamides [1]. Furthermore, the 3-chlorophenyl acetamide side chain confers specific steric and electronic properties that cannot be replicated by 4-chlorophenyl, 3-methylphenyl, or 3-methoxyphenyl variants without altering target engagement profiles [2]. These structure-activity considerations mean that substituting the target compound with a close analog risks invalidating experimental reproducibility, particularly in target-based screening campaigns where subtle structural variations govern hit confirmation.

Core heterocycle mismatch

Quinazolin-4-one analogs possess an additional ring nitrogen, altering hydrogen-bonding geometry and tautomeric equilibrium, which may redirect target binding compared to the quinolinone core.

Substitution pattern sensitivity

Replacing the 3-chlorophenyl with methyl or other non-halogenated groups may substantially alter biological activity; class-level evidence indicates strong dependence of inhibitory activity on halogen substitution.

• [1] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. European Journal of Medicinal Chemistry. 2021;213:113183. N-(3,4-dichlorophenyl)-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxamide: MAO-B IC50 = 5.30 ± 0.74 nM; selectivity index ≥1887 over MAO-A. View Source
• [2] Pissinate K, et al. 2-(Quinolin-4-yloxy)acetamides Are Active against Drug-Susceptible and Drug-Resistant Mycobacterium tuberculosis Strains. ACS Medicinal Chemistry Letters. 2016;7(3):235-239. MIC values as low as 0.05 μM against Mtb H37Rv, demonstrating the sensitivity of activity to acetamide side chain substitution. View Source

2-(6-Chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide: Differentiation Evidence vs. Closest Analogs

Quinolin-4-one vs. Quinazolin-4-one Core Scaffold

The target compound possesses a quinolin-4(1H)-one core, whereas its nearest commercially available structural analog, 2-(6-chloro-4-oxoquinazolin-3(4H)-yl)-N-(3-chlorophenyl)acetamide (CAS 618443-40-6), contains a quinazolin-4(3H)-one core with an additional nitrogen atom at position 2 of the fused ring system . This single-atom difference (C→N) produces measurable divergence in physicochemical properties: the target compound has a molecular weight of 347.2 g/mol (C17H12Cl2N2O2) versus 348.18 g/mol (C16H11Cl2N3O2) for the quinazoline analog, and a polar surface area (PSA) of 72.68 Ų with 4 hydrogen bond acceptors and 1 hydrogen bond donor, compared to the quinazoline analog's distinct H-bonding topology arising from the additional ring nitrogen . The quinolin-4-one core exhibits prototropic tautomerism between the 4-oxo and 4-hydroxy forms, a property that has been shown to profoundly influence MAO isoform recognition and inhibitory potency in 4-oxoquinoline derivatives [1].

Core Scaffold

Head-to-head

Quinolin-4-one vs Quinazolin-4-one core; MW 347.2 vs 348.18; PSA 72.68 Ų; one C→N difference alters H-bonding and tautomerism.

Scaffold change redirects target engagement pathways

Direct comparison of core identity and physicochemical impact

Evidence Dimension	Core heterocycle identity and resulting physicochemical properties
Target Compound Data	Quinolin-4(1H)-one core; MW 347.2; Formula C17H12Cl2N2O2; PSA 72.68 Ų; logP 3.87; HBA 4; HBD 1
Comparator Or Baseline	Quinazolin-4(3H)-one core (CAS 618443-40-6); MW 348.18; Formula C16H11Cl2N3O2; PSA and H-bonding profile altered by additional ring nitrogen
Quantified Difference	Core heteroatom composition differs by one C→N replacement; MW differs by 0.98 g/mol; HBA count differs due to additional ring nitrogen in quinazoline
Conditions	Calculated physicochemical properties from vendor technical datasheets (ChemDiv and ChemicalBook)

Why This Matters

In screening campaigns, the quinolinone core and quinazolinone core are not interchangeable—the additional nitrogen alters both hydrogen-bonding capacity and tautomeric preference, which can redirect target engagement from one protein family to another, as demonstrated by distinct pharmacological profiles reported for these two scaffold classes [1].

• [1] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. Eur J Med Chem. 2021;213:113183. Demonstrated that 4-oxoquinoline tautomerism markedly influences MAO inhibitory activity, with IC50 values spanning from 5.30 nM to >100 μM depending on substitution and tautomeric state. View Source

Dual Chloro Substitution vs. Non-Chloro Analogs

The target compound features a distinctive dual-chloro architecture: a 6-chloro substituent on the quinolinone ring and a 3-chloro substituent on the phenylacetamide ring. This pattern can be contrasted with the 3-methylphenyl analog (CAS 374640-69-4) and the 4-methylphenyl analog (CAS 374640-71-8), both of which replace the 3-chloro with a methyl group on the phenyl ring while retaining the quinazoline core [1]. Within the 4-oxoquinoline class, SAR studies have established that electron-withdrawing chloro substituents on the phenyl ring dramatically enhance MAO-B inhibitory potency: N-(3,4-dichlorophenyl)-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxamide achieved an MAO-B IC50 of 5.30 ± 0.74 nM with a selectivity index of ≥1887 over MAO-A, whereas analogs lacking chloro substitution showed substantially reduced activity [2]. The 6-chloro position on the quinolinone ring modulates the electron density of the 4-oxo group, influencing both tautomeric equilibrium and target protein interactions [2].

Chloro Substitution

Class-level

6-Cl + 3-Cl on target vs 3-methyl on comparator; class-level MAO-B IC50 shift >1000-fold for analogous oxoquinoline carboxamides (reported).

Halogen substitution pattern strongly modulates biological activity (class-level)

SAR inference from published oxoquinoline series; not tested on target compound directly

Evidence Dimension	Substitution pattern and its predicted impact on biological target engagement
Target Compound Data	6-chloro on quinolinone ring + 3-chloro on phenylacetamide; MW 347.2; logP 3.87 [1]
Comparator Or Baseline	2-(6-Chloro-4-oxo-3(4H)-quinazolinyl)-N-(3-methylphenyl)acetamide (CAS 374640-69-4): 6-chloro retained, 3-methyl replaces 3-chloro, quinazoline core; MW 327.77 . N-(3,4-dichlorophenyl)-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxamide: MAO-B IC50 5.30 nM [2].
Quantified Difference	The chlorine atom at the 3-position of the phenyl ring contributes approximately +0.7 to logP versus a methyl group, and provides distinct halogen-bonding capability not achievable with methyl substitution. In the related 4-oxoquinoline-3-carboxamide series, chloro substitution on the phenyl ring was associated with >1000-fold enhancement in MAO-B inhibitory potency compared to unsubstituted analogs [2].
Conditions	Class-level SAR inference from published 4-oxoquinoline MAO inhibition studies (human MAO isoforms, fluorescence-based assay) [2]

Why This Matters

For scientists procuring this compound for target-based screening, the specific dual-chloro architecture is not cosmetic—class-level evidence indicates that both the position and electronic nature of these substituents are critical determinants of potency and selectivity in 4-oxoquinoline-based inhibitors.

• [1] Sigma-Aldrich. 2-(6-Chloro-4-oxo-3(4H)-quinazolinyl)-N-(4-methylphenyl)acetamide. CAS 374640-71-8. Linear Formula: C17H14ClN3O2. View Source
• [2] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. Eur J Med Chem. 2021;213:113183. The most potent compound (N-(3,4-dichlorophenyl)-1-methyl-4-oxo-1,4-dihydroquinoline-3-carboxamide) showed MAO-B IC50 = 5.30 ± 0.74 nM, selectivity index ≥1887. View Source

CNS Drug-Likeness and Permeability Profile

The target compound exhibits a measured logP of 3.87 and logD (pH 7.4) of 3.87, with an aqueous solubility (logSw) of -4.73 . These values position the compound within favorable CNS drug-likeness space: the logP falls within the optimal range of 2-4 associated with passive blood-brain barrier permeation, while the polar surface area of 72.68 Ų is below the commonly cited threshold of 90 Ų for CNS penetration [1]. By comparison, the quinazoline analog 2-(6-chloro-4-oxoquinazolin-3(4H)-yl)-N-(3-chlorophenyl)acetamide, while sharing similar chloro substitution, has a distinct hydrogen-bonding profile arising from the additional ring nitrogen that may alter its CNS penetration characteristics . The target compound's single hydrogen bond donor and four hydrogen bond acceptors comply with all four Lipinski Rule of Five criteria (MW < 500, logP < 5, HBD ≤ 5, HBA ≤ 10), supporting its suitability as a probe compound for cell-based and in vivo pharmacology studies [1].

CNS Drug-likeness

Reported

logP 3.87; PSA 72.68 Ų (

Favorable CNS penetration profile supports BBB research

Calculated/measured properties from vendor datasheet

Chemotype Selectivity

Class-level

N-acetamide linker (target) vs O-ether linker (quinolin-4-yloxy series); N-linked chemotype associated with MMP13/MAO modulation; O-linked optimized for Mtb (MIC 0.05 µM).

Linker atom and oxidation state direct biological pathway targeting

Cross-chemotype class-level evidence; distinct target engagement profiles

Evidence Dimension	Physicochemical drug-likeness and predicted membrane permeability
Target Compound Data	logP 3.87; logD 3.87; logSw -4.73; PSA 72.68 Ų; HBD 1; HBA 4; MW 347.2
Comparator Or Baseline	CNS drug-likeness benchmarks: Optimal logP 2-4; PSA < 90 Ų for brain penetration; Lipinski Rule of Five (MW < 500, logP < 5, HBD ≤ 5, HBA ≤ 10) [1]
Quantified Difference	Target compound PSA (72.68 Ų) is 19.2% below the 90 Ų CNS penetration threshold; logP (3.87) is within the optimal CNS range; all Lipinski parameters are satisfied without any violations
Conditions	Calculated/measured properties from ChemDiv vendor datasheet; CNS drug-likeness benchmarks from published medicinal chemistry guidelines [1]

Why This Matters

For procurement decisions involving CNS-targeted screening campaigns, the target compound's favorable balance of lipophilicity and polar surface area makes it a more suitable candidate than more polar analogs (e.g., those with additional hydroxyl or carboxyl groups) that may exhibit restricted brain penetration.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. Established CNS drug-likeness parameters: PSA < 90 Ų, logP 2-4, MW < 450. View Source

N-Acetamide vs. O-Ether Chemotype Selectivity

The target compound employs an N1-acetamide linkage directly connecting the quinolinone core to the 3-chlorophenyl ring. This contrasts with the 2-(quinolin-4-yloxy)acetamide chemotype, which uses an oxygen ether linker at the 4-position of quinoline rather than a nitrogen at the 1-position [1]. This chemotype difference has profound pharmacological consequences: the 2-(quinolin-4-yloxy)acetamide series has been extensively optimized as antitubercular agents, achieving MIC values as low as 0.05 μM against drug-susceptible and drug-resistant Mycobacterium tuberculosis strains, with selectivity over mammalian cells (IC50 ≥ 20 μM in Vero and HaCat cells) [1][2]. In contrast, 4-oxoquinolin-1-yl acetamides such as 2-(8-methoxy-2-methyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide have demonstrated activity in entirely different target space, attenuating IL-1β-induced MMP13 mRNA expression in chondrocytes without cytotoxicity [3]. This chemotype-dependent target selectivity means that substituting an N-linked quinolinone acetamide with an O-linked quinoline acetamide redirects the compound toward different biological pathways.

Chemotype Selectivity

Class-level

N-acetamide linker (target) vs O-ether linker (quinolin-4-yloxy series); N-linked chemotype associated with MMP13/MAO modulation; O-linked optimized for Mtb (MIC 0.05 µM).

Linker atom and oxidation state direct biological pathway targeting

Cross-chemotype class-level evidence; distinct target engagement profiles

Evidence Dimension	Chemotype-driven target selectivity divergence
Target Compound Data	4-Oxoquinolin-1-yl acetamide chemotype: N1-acetamide linkage; quinolin-4-one core; reported class-level activities include MMP13 modulation and MAO inhibition [3][4]
Comparator Or Baseline	2-(Quinolin-4-yloxy)acetamide chemotype: O-ether linkage at C4; quinoline core lacking 4-oxo group; optimized antitubercular agents with MIC 0.05-0.3 μM against Mtb H37Rv [1][2]
Quantified Difference	The N-linked vs. O-linked acetamide attachment redirects target engagement: quinolin-4-yloxy acetamides achieve sub-micromolar Mtb growth inhibition (MIC 0.05 μM), whereas 4-oxoquinolin-1-yl acetamides are associated with MMP13 modulation and MAO enzyme inhibition in distinct assay systems
Conditions	Cross-chemotype comparison based on published literature for each series [1][3][4]

Why This Matters

Investigators screening for antitubercular agents should not conflate N-linked quinolinone acetamides with O-linked quinoline acetamides—the linker atom and oxidation state of the quinoline ring fundamentally redirect biological activity, and procurement of the wrong chemotype will lead to negative results in the intended assay.

• [1] Pissinate K, et al. 2-(Quinolin-4-yloxy)acetamides Are Active against Drug-Susceptible and Drug-Resistant Mycobacterium tuberculosis Strains. ACS Med Chem Lett. 2016;7(3):235-239. MIC values as low as 0.05 μM; Vero and HaCat cell IC50 ≥ 20 μM. View Source
• [2] Giacobbo BC, et al. Design, synthesis, and evaluation of new 2-(quinoline-4-yloxy)acetamide-based antituberculosis agents. Eur J Med Chem. 2020;190:112073. MIC values as low as 0.3 μM against Mtb H37Rv reference strain. View Source
• [3] Inagaki J, et al. Potential of a Novel Chemical Compound Targeting Matrix Metalloprotease-13 for Early Osteoarthritis: An In Vitro Study. Int J Mol Sci. 2022;23(5):2681. 2-(8-methoxy-2-methyl-4-oxoquinolin-1(4H)-yl)-N-(3-methoxyphenyl)acetamide attenuated IL-1β-induced MMP13 mRNA expression dose-dependently. View Source
• [4] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. Eur J Med Chem. 2021;213:113183. Demonstrated that 4-oxoquinoline derivatives are potent and selective MAO-B inhibitors, with IC50 values as low as 5.30 nM. View Source

2-(6-Chloro-4-oxoquinolin-1(4H)-yl)-N-(3-chlorophenyl)acetamide: Recommended Research Applications

Scaffold-Hopping Reference: Quinolinone vs. Quinazoline

The target compound serves as an ideal quinolin-4-one reference standard in selectivity panels comparing quinolinone and quinazolinone core scaffolds. Its well-defined substitution pattern (6-Cl + 3-Cl phenyl) and commercial availability from ChemDiv (47 mg, 1-week shipment) make it suitable as a control compound when profiling target engagement differences between N1-linked quinolinone and N3-linked quinazolinone acetamide series. The documented sensitivity of 4-oxoquinoline biological activity to tautomeric state [1] supports its use as a tool to probe tautomerism-dependent target recognition in enzyme inhibition assays.

MAO-B Inhibitor Screening and SAR Expansion

Based on class-level evidence demonstrating that 4-oxoquinoline derivatives can achieve potent and highly selective MAO-B inhibition (IC50 as low as 5.30 nM, selectivity index ≥1887 over MAO-A) [1], the target compound is a suitable starting point for MAO-B-focused screening campaigns. Its 6-chloro substitution pattern and 3-chlorophenyl acetamide side chain provide a distinct SAR vector relative to the published 3-carboxamide series, enabling exploration of whether the N1-acetamide linkage geometry alters MAO isoform selectivity compared to the C3-carboxamide attachment.

CNS Drug Discovery Probe

With a logP of 3.87, polar surface area of 72.68 Ų (below the 90 Ų CNS penetration threshold), and full Lipinski Rule of Five compliance [2], the target compound is well-suited as a CNS probe molecule. Its physicochemical profile supports use in blood-brain barrier penetration studies and neuronal target engagement assays, where its moderate lipophilicity balances membrane permeability with acceptable aqueous solubility for in vitro assay conditions (DMSO-soluble at 10 mM) .

Negative Control for AChE-Coupled Assays

Although the available acetylcholinesterase inhibition data (no inhibition at 26 μM, Aladdin assay ALA643077) could not be definitively assigned to the target compound due to molecular weight discrepancy, the 4-oxoquinolin-1-yl acetamide chemotype is structurally distinct from known cholinesterase inhibitor pharmacophores. This suggests potential utility as a negative control compound in assay panels where cholinesterase-mediated off-target effects must be excluded, provided confirmatory testing is performed by the end user.

Application

Selection Property

Validation Focus

Scaffold-hopping selectivity panels

Quinolinone core identity

Tautomerism-dependent target recognition

MAO-B pathway studies

Dichlorinated substitution architecture

MAO isoform selectivity profiling

CNS penetration research

Balanced lipophilicity and low polar surface area

Blood-brain barrier permeability assessment

Negative control for cholinesterase off-target screening

Structural divergence from cholinesterase pharmacophores

Off-target activity exclusion (requires confirmatory testing)

• [1] Mesiti F, et al. 4-Oxoquinolines and monoamine oxidase: When tautomerism matters. Eur J Med Chem. 2021;213:113183. MAO-B IC50 = 5.30 ± 0.74 nM; SI ≥1887; tautomerism shown to markedly influence biological activity. View Source
• [2] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. CNS drug-likeness criteria: PSA < 90 Ų, logP 2-4. View Source